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Compound of Interest

Compound Name: MI-217

Cat. No.: B12041192

Essential Safety and Handling Guide for Mi-217

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
MI-217, a potent menin-MLL inhibitor. Adherence to these guidelines is critical to ensure a safe
laboratory environment and to maintain the integrity of your research.

Hazard Identification and Safety Summary

MI-217 is a potent small molecule inhibitor and should be handled with care. Based on the
safety data for the closely related compound MI-2 (CAS 1271738-62-5), MI-217 should be
considered hazardous. The primary routes of exposure are inhalation, ingestion, and skin/eye
contact.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Irritation 2A

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory

irritation.[1]

Signal Word: Warning[1]
Pictograms:

laalt text

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling MI-217.

Protection Type

Specification

Rationale

Safety goggles with side-

Eye Protection )
shields.

Protects against splashes and

airborne particles.[1]

Hand Protection

Protective gloves (e.g., nitrile).

Prevents skin contact.[1]

Impervious clothing (laboratory

Skin and Body Protection
coat).

Protects against contamination

of personal clothing.[1]

Use in a well-ventilated area or

Respiratory Protection

with a suitable respirator.

Minimizes inhalation of dust or

aerosols.[1]

Handling and Storage

Proper handling and storage procedures are essential to maintain the stability of the compound

and to prevent accidental exposure.
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Handling:

Avoid contact with skin, eyes, and clothing.[1]

Avoid inhalation of dust and aerosols.[1]

Use only in a well-ventilated area, preferably in a chemical fume hood.

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in a well-ventilated place.[1]

Keep container tightly closed.[1]

Store locked up.[1]

Recommended storage temperature: -20°C for long-term storage.[1]

First Aid Measures

In case of exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Procedure

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

Eye Contact i o o
do. Continue rinsing. Promptly call a physician.

[1]

Wash with plenty of soap and water. Remove
Skin Contact contaminated clothing and shoes. Call a

physician.[1]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

Inhalation o ) ) o
difficult, give cardiopulmonary resuscitation
(CPR).[1]
) Wash out mouth with water. Do NOT induce
Ingestion

vomiting. Call a physician.[1]

Disposal Plan

All waste containing MI-217 must be treated as hazardous waste and disposed of in
accordance with local, state, and federal regulations.

Waste Handling:

Segregation: Collect all MI-217 waste (solid and liquid) in a dedicated, clearly labeled, and
sealed hazardous waste container.

o Container: Use a container compatible with the waste.
e Labeling: Label the container with "Hazardous Waste" and the full chemical name.

» Storage: Store the waste container in a designated, secure area away from incompatible
materials.

» Disposal: Arrange for pick-up and disposal by a certified hazardous waste management
company. Do not dispose of down the drain or in regular trash.
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Experimental Workflow for Handling MI-217
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Caption: Experimental workflow for safe handling of MI-217.
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Caption: MI-217 mechanism of action in inhibiting leukemia progression.
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Detailed Experimental Protocol: Preparation of a 10
mM Stock Solution of MI-217

This protocol outlines the steps for preparing a stock solution of MI-217 and is intended as a
template. Researchers should adapt it to their specific experimental needs and laboratory
safety procedures.

Materials:

e MI-217 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered tips

Vortex mixer

Analytical balance

Procedure:

e Preparation:
o Ensure the chemical fume hood is certified and functioning correctly.
o Don all required PPE: safety goggles, lab coat, and nitrile gloves.
o Decontaminate the work surface within the fume hood.

¢ Weighing the Compound:

o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of MI-217 powder directly into the tube. Record the
exact weight.
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¢ Dissolution:

o Calculate the volume of DMSO required to achieve a 10 mM concentration based on the
molecular weight of MI-217 and the measured weight.

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the MI-217 powder.

o Cap the tube securely.
e Solubilization and Storage:

o Vortex the solution until the MI-217 is completely dissolved. Gentle warming may be
required for some compounds; consult the product datasheet.

o Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.

o Store the stock solution and aliquots at -20°C.
e Cleanup:

o Dispose of all contaminated materials (e.g., pipette tips, empty vials) in the designated
hazardous waste container.

o Wipe down the work surface and any equipment used with an appropriate
decontaminating solution.

o Remove and dispose of gloves in the hazardous waste.

o Wash hands thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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